Cas no 5455-94-7 (2,2,5,5-tetramethyloxolan-3-one)

• Product Name: 2,2,5,5-tetramethyloxolan-3-one
• CAS No: 5455-94-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00009614
• CID: 374126
• PubChem ID: 138511
• Update Time: 2025-04-19

2,2,5,5-tetramethyloxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one
• 2,2,5,5-Tetramethyloxolan-3-one
• 2,2,5,5-Tetramethyltetrahydrofuran-3-One
• 3(2H)-Furanone,dihydro-2,2,5,5-tetramethyl-
• Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone
• 2,2,5,5-Tetramethyltetrahydro-3-ketofuran
• HWFLEGUPVIFSJN-UHFFFAOYSA-N
• 3(2H)-Furanone, dihydro-2,2,5,5-tetramethyl-
• NSC5593
• PubChem23484
• 2,2,5,5-tetramethyl-3-oxolanone
• STL556300
• BBL102497
• A
• 5455-94-7
• 2,2,5,5-Tetramethyldihydro-3(2H)-furanone
• NSC-5593
• AB00975
• GEO-01095
• Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone, 98%
• A7919
• 2,2,5,5-tetramethyl-dihydrofuran-3(2H)-one
• A830244
• 2,2,5,5-Tetramethyldihydro-3(2H)-furanone #
• 2,2,5,5-tetramethyldihydrofuran-3-one
• MFCD00009614
• dihydro-2,2,5,5-tetramethylfuran-3-one
• NSC 5593
• 2,2,5,5-tetramethyl-dihydro-furan-3-one
• CS-0153804
• dihydro-2,2,5,5-tetramethylfuran-3(2H)-one
• W-200419
• AKOS005257620
• Dihydro-2,2,5,5-tetramethyl-3(2H)furanone
• EN300-102944
• SCHEMBL417429
• DTXSID50202976
• DS-18478
• SY064858
• F20438
• 2,2,5,5-tetramethyl-tetrahydro-furan-3-one
• FT-0635729
• DB-019591
• 2,2,5,5-tetramethyloxolan-3-one

• MDL： MFCD00009614
• Inchi： 1S/C8H14O2/c1-7(2)5-6(9)8(3,4)10-7/h5H2,1-4H3
• InChI Key： HWFLEGUPVIFSJN-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(CC1(C)C)=O

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Not determined
• Density: 0.926 g/mL at 25 °C(lit.)
• Boiling Point: 42-43 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: 102.2 ° f
  Celsius: 39 ° c
  
• Refractive Index: n20/D 1.42(lit.)
• PSA: 26.30000
• LogP: 1.53300
• Solubility: Not determined

2,2,5,5-tetramethyloxolan-3-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P403+P235
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,2-8°C(BD64154)
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10